Cas no 5440-99-3 ( )

• Product Name: &nbsp
• CAS No: 5440-99-3
• MF: C₄H₅BrCl₂O₂
• MW: 235.891299009323
• CID: 941110
• PubChem ID: 228004
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-2,3-dichloropropanoate
• AC1L5FWQ
• AC1Q24B9
• AG-K-61389
• AR-1J4698
• CTK5A0891
• KB-255662
• NSC20543
• METHYL 2-BROMO-2,3-DICHLORO-PROPANOATE
• VLOFZLUZKNKBBZ-UHFFFAOYSA-N
• DTXSID70281147
• NSC-20543
• DS-000922
• 5440-99-3
•  

• Inchi： 1S/C4H5BrCl2O2/c1-9-3(8)4(5,7)2-6/h2H2,1H3
• InChI Key： VLOFZLUZKNKBBZ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)(CCl)Cl

Computed Properties

• Exact Mass: 233.88505
• Monoisotopic Mass: 233.885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.759
• Boiling Point: 209.9°C at 760 mmHg
• Flash Point: 80.8°C
• Refractive Index: 1.504
• PSA: 26.3
• LogP: 1.72820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters